Cas no 2137991-52-5 (5-Acetylpyridine-3-sulfonyl chloride)

• Product Name: 5-Acetylpyridine-3-sulfonyl chloride
• CAS No: 2137991-52-5
• MF: C₇H₆ClNO₃S
• MW: 219.645439624786
• CID: 6186591
• PubChem ID: 165864758
• Update Time: 2025-06-14

5-Acetylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-703404
• 2137991-52-5
• 5-acetylpyridine-3-sulfonyl chloride
• 5-Acetylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H6ClNO3S/c1-5(10)6-2-7(4-9-3-6)13(8,11)12/h2-4H,1H3
• InChI Key： XIABGRWYRJKXSX-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C(C(C)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 218.9756919g/mol
• Monoisotopic Mass: 218.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-Acetylpyridine-3-sulfonyl chloride

Comprehensive Overview of 5-Acetylpyridine-3-sulfonyl chloride (CAS No. 2137991-52-5)

5-Acetylpyridine-3-sulfonyl chloride (CAS No. 2137991-52-5) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic sulfonyl chloride family, characterized by its acetyl and sulfonyl functional groups, which enhance its reactivity in nucleophilic substitution reactions. Researchers and industries value this chemical for its role in synthesizing bioactive intermediates, particularly in drug discovery and material science applications.

The growing interest in 5-Acetylpyridine-3-sulfonyl chloride aligns with the surge in demand for high-performance building blocks in organic synthesis. Recent trends in AI-driven drug discovery and green chemistry have further spotlighted its potential. For instance, its compatibility with automated synthesis platforms makes it a candidate for high-throughput screening workflows. Additionally, its structural features are being explored in covalent inhibitor design, a hot topic in targeted cancer therapies and enzyme modulation studies.

From a technical perspective, 5-Acetylpyridine-3-sulfonyl chloride exhibits unique physicochemical properties. The acetylpyridine moiety contributes to its solubility in polar organic solvents, while the sulfonyl chloride group facilitates reactions with amines and alcohols to form sulfonamides or sulfonate esters. These transformations are critical for developing proteolysis-targeting chimeras (PROTACs) and other small-molecule degraders, which dominate current biomedical research.

In industrial settings, this compound is often discussed alongside scalable synthetic routes and process optimization. Environmental concerns have prompted studies on its catalytic alternatives to reduce waste generation. Notably, its stability under inert atmospheres and compatibility with flow chemistry systems are frequently cited advantages in peer-reviewed literature.

Safety and handling protocols for 5-Acetylpyridine-3-sulfonyl chloride emphasize standard precautions for reactive sulfonyl compounds. While not classified under stringent regulations, its use requires proper personal protective equipment (PPE) and ventilation. The compound’s shelf life and storage conditions (typically under anhydrous, low-temperature environments) are common queries among first-time users.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) and polymeric catalysts. Its electron-withdrawing properties also make it valuable in electronic material synthesis, particularly for organic semiconductors. These interdisciplinary uses reflect broader shifts toward multifunctional chemicals in advanced manufacturing.

Analytical characterization of CAS No. 2137991-52-5 typically involves HPLC purity assays, NMR spectroscopy, and mass spectrometry. Recent publications highlight its detection via ultra-performance liquid chromatography (UPLC) for quality control in commercial batches. Such methodologies address the increasing demand for high-purity intermediates in regulated industries.

Market analysts note rising procurement of 5-Acetylpyridine-3-sulfonyl chloride by contract research organizations (CROs) and academic laboratories. Its supplier landscape spans specialized fine chemical producers in North America, Europe, and Asia, with pricing models often tied to bulk customization options. Sustainability-focused buyers increasingly inquire about bio-based precursors or recyclable packaging solutions for this product.

Future research directions may explore its enantioselective applications or modifications to enhance water solubility for biological assays. The compound’s versatility ensures its relevance in evolving fields like degredation tag technologies and click chemistry expansions. As synthetic methodologies advance, CAS No. 2137991-52-5 will likely remain a staple in innovation-driven chemistry sectors.